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Compound of Interest

5-amino-2-
Compound Name: _ ) )
(trifluoromethoxy)benzoic Acid

Cat. No.: B3035288

An In-depth Technical Guide to 2-Amino-5-(trifluoromethoxy)benzoic Acid

Abstract

This technical guide provides a comprehensive overview of 2-amino-5-
(trifluoromethoxy)benzoic acid (CAS No: 83265-56-9), a fluorinated aromatic compound of
significant interest to researchers in medicinal chemistry, drug development, and materials
science. The document details the molecule's core physicochemical properties, structural
characteristics, and its strategic applications as a versatile synthetic intermediate. By
elucidating the causal relationships between its unique functional groups—the carboxylic acid,
the primary amine, and the trifluoromethoxy moiety—and its utility in modern synthetic
chemistry, this guide serves as an essential resource for professionals seeking to leverage this
compound in their research and development endeavors. An exemplar experimental protocol
for a typical amide coupling reaction is provided to illustrate its practical application.

Core Physicochemical & Structural Properties

2-Amino-5-(trifluoromethoxy)benzoic acid, also known as 5-(trifluoromethoxy)anthranilic acid, is
a solid, crystalline compound at room temperature.[1][2] Its molecular structure is built upon a
benzoic acid framework, featuring an amino group at the C2 position and a trifluoromethoxy
group at the C5 position. This specific arrangement of functional groups makes it a valuable
and reactive building block in organic synthesis.[3]
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Quantitative Data Summary

The fundamental properties of 2-amino-5-(trifluoromethoxy)benzoic acid are summarized in the
table below for quick reference.

Property Value Source(s)
Molecular Weight 221.13 g/mol [4]
Molecular Formula CsHeF3NO3 [1]4]

CAS Number 83265-56-9 [1]14]
Melting Point 138-144 °C

White to cream or pale yellow
Appearance , (2]
crystalline powder

UXNGDCBPIGOZFO-
InChl Key [4]
UHFFFAOYSA-N

SMILES String Nclccc(OC(F)(F)F)cclC(O)=0 [4]

Molecular Structure

The chemical structure of 2-amino-5-(trifluoromethoxy)benzoic acid is critical to its function.

1. Dissolve Acid 2. Add EDC/HOBt 3. Add DIPEA & 4. Stir 12-18h 5. Aqueous Wash 6. Dry (MgSOa) &
in DCM (Activate Carboxyl) Benzylamine (Monitor by TLC) (NaHCOs, Brine) Concentrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. CAS 83265-56-9: 2-amino-5-(trifluoromethoxy)benzoic acid [cymitquimica.com]

2. 2-Amino-5-(trifluoromethoxy)benzoic acid, 98% 5 g | Request for Quote | Thermo
Scientific Chemicals [thermofisher.com]

3. nbinno.com [nbinno.com]

4.2-7 3 /-5-(F1) 7ILA B X b F )R EHER 97% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [5-amino-2-(trifluoromethoxy)benzoic acid molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3035288#5-amino-2-trifluoromethoxy-benzoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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